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Compound of Interest

Compound Name: (R)-cyclohexyl(phenyl)methanol

CAS No.: 3113-96-0

Cat. No.: B2385691

Get Quote

Executive Summary
(R)-Cyclohexyl(phenyl)methanol is a pivotal chiral building block utilized in the synthesis of

pharmaceutical intermediates requiring a bulky, lipophilic chiral center.[1] Its structural motif—a

secondary alcohol flanked by a flexible cyclohexyl ring and a rigid phenyl ring—provides unique

steric shielding and hydrophobic interactions essential for binding affinity in Muscarinic

antagonists, NK1 receptor antagonists, and Calcium channel blockers.

This guide details the protocols for transforming this alcohol into two primary pharmacophore

classes:

Chiral Amines: Via stereospecific Azidation and Reduction (preserving high ee).[1]

Chiral Ethers: Via controlled O-alkylation.[1]
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Before commencing synthesis, researchers must distinguish between two frequently confused

intermediates:

Feature
(R)-

Cyclohexyl(phenyl)methanol

(R)-

Cyclohexyl(phenyl)glycolic

Acid

Structure Ph-CH(OH)-Cy Ph-C(OH)(COOH)-Cy

CAS (R-isomer) 3113-96-0 4335-77-7

Primary Use
Precursor to Chiral

Amines/Ethers (General API)

Precursor to Oxybutynin &

Glycopyrrolate

Reactivity
Secondary Alcohol

(Nucleophile/Electrophile)

Tertiary Alcohol + Carboxylic

Acid

Note: Attempting to synthesize Oxybutynin using the methanol derivative will fail due to the

absence of the carboxylate functionality required for the ester linkage.

Protocol A: Stereospecific Synthesis of Chiral
Amines
Objective: Convert (R)-cyclohexyl(phenyl)methanol to (S)-cyclohexyl(phenyl)methanamine

with inversion of configuration (Walden Inversion) to access specific chiral amine drug targets.

Mechanistic Pathway
The transformation utilizes a Mitsunobu-type Azidation followed by a Staudinger Reduction.[1]

This route is preferred over direct nucleophilic substitution of halides to minimize racemization

(S_N1 competition).[1]

(R)-Cyclohexyl(phenyl)methanol
(99% ee)

Activated Phosphonium
Intermediate

PPh3, DIAD
THF, 0°C (S)-Azide Intermediate

(Inversion)

DPPA (Diphenylphosphoryl azide)
S_N2 Mechanism (S)-Cyclohexyl(phenyl)methanamine

(High ee)

1. PPh3, THF
2. H2O (Staudinger)
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Figure 1: Stereospecific conversion of alcohol to amine via Mitsunobu inversion.[1]

Experimental Protocol
Reagents:

Substrate: (R)-Cyclohexyl(phenyl)methanol (1.0 equiv)[1]

Reagent A: Triphenylphosphine (PPh3) (1.2 equiv)[1]

Reagent B: Diisopropyl azodicarboxylate (DIAD) (1.2 equiv)[1]

Source: Diphenylphosphoryl azide (DPPA) (1.2 equiv)[1]

Solvent: Anhydrous THF (Tetrahydrofuran)[1]

Step-by-Step Procedure:

Setup: Charge a flame-dried reactor with (R)-cyclohexyl(phenyl)methanol and PPh3 in

anhydrous THF under Nitrogen atmosphere. Cool to 0°C.[1]

Activation: Add DIAD dropwise over 30 minutes. Critical: Maintain temperature < 5°C to

prevent side reactions.

Azidation: Add DPPA dropwise.[1] The reaction is exothermic. Stir at 0°C for 1 hour, then

warm to room temperature (25°C) and stir for 12 hours.

Workup: Quench with water. Extract with Ethyl Acetate.[1] Wash organic layer with brine.[1]

Dry over Na2SO4 and concentrate.

QC Check: FTIR should show strong Azide stretch at ~2100 cm⁻¹.[1]

Reduction (Staudinger): Redissolve crude azide in THF. Add PPh3 (1.5 equiv) and water (5

equiv).[1] Heat to 50°C for 4 hours.

Purification: Acid-base extraction. Acidify to pH 2 (amine goes to aqueous phase), wash

organics, then basify aqueous layer to pH 12 and extract amine.
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Yield Expectations: 85-92% overall yield. Enantiomeric Excess (ee): >98% (Retention of optical

purity via clean inversion).[1]

Protocol B: Synthesis of Chiral Ethers
(Williamson/Trichloroacetimidate)
Objective: Coupling to form chiral ether backbones common in antihistamines.[1]

Method Selection
Direct Williamson ether synthesis (NaH + Alkyl Halide) can be harsh and lead to racemization

via benzylic carbocation formation.[1] The Trichloroacetimidate Method (mild acid catalysis) is

recommended for maintaining chiral integrity.[1]

Experimental Workflow

Imidate Formation
(R)-Alcohol + Cl3CCN + DBU

(Solvent: DCM, 0°C)

Coupling Reaction
Imidate + Alcohol(R') + TMSOTf (cat)

(Solvent: Cyclohexane/DCM)

 Activate 

Quench & Wash
NaHCO3 Wash -> Brine

 Complete Conversion 

Crystallization/Chromatography
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Figure 2: Mild etherification workflow using Trichloroacetimidate activation.

Key Protocol Steps:

Imidate Formation: Treat (R)-cyclohexyl(phenyl)methanol with Trichloroacetonitrile (1.5

equiv) and catalytic DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in DCM at 0°C.

Coupling: React the isolated imidate with the desired alcohol partner (R'-OH) using catalytic

TMSOTf (Trimethylsilyl trifluoromethanesulfonate) at -10°C.

Advantage: This method proceeds via an S_N2-like mechanism (or tight ion pair) that

generally conserves high ee compared to strong base methods.[1]

Analytical Quality Control
Validation of the enantiomeric excess is crucial.[2] Standard reverse-phase HPLC is

insufficient.[1]

Chiral HPLC Method Parameters:

Column: Chiralcel OD-H or Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).[1]

Mobile Phase: n-Hexane : Isopropanol (90:10 to 98:2).[1]

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV @ 210 nm (Phenyl absorption) or 254 nm.[1]

Separation Factor (

): Typically > 1.2 for the cyclohexyl/phenyl split.[1]
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Parameter Specification Note

Chemical Purity > 98.0%
Determined by GC-FID or

HPLC-UV

Chiral Purity (ee) > 99.0%
Critical for pharmaceutical

intermediates

Water Content < 0.1%
Karl Fischer; Essential for

moisture-sensitive coupling
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Relevance: Validates the column selection (Chiralpak AD/OD) for this specific structural
motif.

Distinction from Oxybutynin Intermediates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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